4-fluorophenyl 2-methyl-3-nitrobenzoate

• IUPAC Name: (4-fluorophenyl) 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C14H10FNO4/c1-9-12(3-2-4-13(9)16(18)19)14(17)20-11-7-5-10(15)6-8-11/h2-8H,1H3
• InChI Key: RSOMTHMOGVQHRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)OC2=CC=C(C=C2)F
• Molecular Formula: C14H10FNO4
• Molecular Weight: 275.23 g/mol

Description

4-fluorophenyl 2-methyl-3-nitrobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and chemical synthesis. Its unique chemical structure and properties make it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of 4-fluorophenyl 2-methyl-3-nitrobenzoate is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of specific enzymes and receptors involved in the inflammatory response. It may also act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that 4-fluorophenyl 2-methyl-3-nitrobenzoate can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have a neuroprotective effect, preventing neuronal damage in animal models of neurodegenerative diseases. Additionally, it has been shown to have a low toxicity profile, making it a safe candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-fluorophenyl 2-methyl-3-nitrobenzoate is its ease of synthesis and purification, making it readily available for laboratory experiments. However, its low solubility in water may limit its use in certain applications, and further studies are needed to fully understand its pharmacological effects and potential side effects.

Future Directions

There are several potential future directions for research on 4-fluorophenyl 2-methyl-3-nitrobenzoate. These include:
1. Further studies on its mechanism of action and potential targets for drug development.
2. Investigation of its potential use in the treatment of other diseases, such as Alzheimer's disease and multiple sclerosis.
3. Development of new synthetic methods to improve yield and purity.
4. Exploration of its potential use in material science, such as in the development of new polymers and catalysts.
5. Investigation of its potential use in agriculture, such as in the development of new pesticides and herbicides.
Conclusion:
In conclusion, 4-fluorophenyl 2-methyl-3-nitrobenzoate is a promising chemical compound with potential applications in various fields, including medicinal chemistry, material science, and chemical synthesis. Its unique properties and ease of synthesis make it a valuable candidate for further research and development.

Synthesis Methods

The synthesis of 4-fluorophenyl 2-methyl-3-nitrobenzoate involves the reaction of 4-fluorophenol with 2-methyl-3-nitrobenzoyl chloride in the presence of a base catalyst. The reaction proceeds through an acylation mechanism, resulting in the formation of the desired product. The yield and purity of the product can be optimized by controlling the reaction conditions and purification methods.

Scientific Research Applications

The chemical compound has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer, arthritis, and neuropathic pain.